Cas no 1220018-21-2 (3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride)
3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-[(2-Methyl-2-propenyl)oxy]ethyl}piperidine hydrochloride
- 3-(2-((2-Methylallyl)oxy)ethyl)piperidine hydrochloride
- 3-{2-[(2-Methyl-2-propenyl)oxy]ethyl}piperidinehydrochloride
- 3-{2-[(2-methylprop-2-en-1-yl)oxy]ethyl}piperidine hydrochloride
- 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride
-
- Inchi: 1S/C11H21NO.ClH/c1-10(2)9-13-7-5-11-4-3-6-12-8-11;/h11-12H,1,3-9H2,2H3;1H
- InChI Key: HNWABGJYNZCJAT-UHFFFAOYSA-N
- SMILES: Cl.O(CC(=C)C)CCC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 156
- Topological Polar Surface Area: 21.3
3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M035905-125mg |
3-{2-[(2-Methyl-2-propenyl)oxy]ethyl}piperidinehydrochloride |
1220018-21-2 | 125mg |
$ 230.00 | 2022-06-02 | ||
| TRC | M035905-250mg |
3-{2-[(2-Methyl-2-propenyl)oxy]ethyl}piperidinehydrochloride |
1220018-21-2 | 250mg |
$ 375.00 | 2022-06-02 | ||
| Chemenu | CM310957-1g |
3-(2-((2-Methylallyl)oxy)ethyl)piperidine hydrochloride |
1220018-21-2 | 95% | 1g |
$167 | 2022-09-03 | |
| Chemenu | CM310957-5g |
3-(2-((2-Methylallyl)oxy)ethyl)piperidine hydrochloride |
1220018-21-2 | 95% | 5g |
$446 | 2022-09-03 |
3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride
Professional Introduction to 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride (CAS No: 1220018-21-2)
3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride, a compound with the chemical identifier CAS No: 1220018-21-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an alkeneoxyethyl side chain and a piperidine ring, contribute to its distinct chemical properties and biological interactions.
The synthesis and characterization of 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride involve meticulous attention to detail to ensure high purity and yield. The process typically begins with the preparation of the alkeneoxyethyl moiety, which is then coupled to the piperidine ring through nucleophilic substitution reactions. The final step involves hydrochlorination to form the hydrochloride salt, which enhances the stability and solubility of the compound. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity and purity of the product.
Recent research in the field of medicinal chemistry has highlighted the importance of piperidine derivatives in drug development. These compounds exhibit a wide range of pharmacological activities, including antiviral, anti-inflammatory, and central nervous system (CNS) effects. The structural flexibility of piperidine derivatives allows for the design of molecules that can interact with various biological targets, making them valuable candidates for therapeutic intervention. Specifically, 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride has shown promise in preclinical studies as a potential lead compound for further development.
The alkeneoxyethyl side chain in 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride is particularly noteworthy due to its ability to modulate receptor binding affinity and pharmacokinetic properties. This moiety can influence the compound's solubility, permeability, and metabolic stability, all critical factors in drug design. The presence of a double bond in the side chain also opens up possibilities for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.
In vitro studies have demonstrated that 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride exhibits notable interactions with certain biological targets. For instance, it has been shown to bind to specific receptors involved in pain modulation and neuroprotection. These findings are supported by computational modeling studies that predict favorable binding affinities and mode of interaction between the compound and its target proteins. Such insights are crucial for understanding the molecular mechanisms underlying its pharmacological effects.
The hydrochloride salt form of this compound enhances its pharmacological activity by improving its solubility in aqueous solutions. This property is particularly important for drug formulations intended for oral or parenteral administration. The enhanced solubility also facilitates efficient delivery systems, such as nanoparticles or liposomes, which can further improve bioavailability and targeted delivery.
Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride fits well within this paradigm due to its versatile structural framework. By modifying different parts of the molecule, researchers can explore its potential in various therapeutic areas without significant changes to its core structure.
The synthesis and application of 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride also highlight the importance of green chemistry principles in pharmaceutical manufacturing. Efforts are being made to develop synthetic routes that minimize waste generation and energy consumption while maintaining high yields and purity standards. Such approaches not only reduce environmental impact but also make drug production more cost-effective and sustainable.
Future directions in research on this compound include exploring its potential as an intermediate in the synthesis of more complex pharmaceuticals. Additionally, studies are underway to investigate its efficacy in animal models for conditions such as chronic pain syndromes and neurodegenerative diseases. The results from these studies could pave the way for clinical trials and eventual approval by regulatory agencies.
In conclusion, 3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride (CAS No: 1220018-21-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a crucial role in developing innovative treatments for various diseases.
1220018-21-2 (3-{2-(2-Methyl-2-propenyl)oxyethyl}piperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)